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An In-depth Technical Guide to Methyl Piperidine-4-carboxylate Hydrochloride

Introduction
Methyl piperidine-4-carboxylate hydrochloride is a heterocyclic organic compound that

serves as a crucial building block in the synthesis of a wide array of pharmaceutical agents and

research chemicals.[1][2] As a derivative of piperidine, a saturated six-membered heterocycle

containing a nitrogen atom, this compound's structure is a common scaffold in medicinal

chemistry. Its utility is primarily as a pharmaceutical intermediate, particularly in the

development of analgesics and anti-inflammatory drugs.[2] This technical guide provides a

comprehensive overview of the structure, properties, synthesis, and applications of Methyl
piperidine-4-carboxylate hydrochloride for researchers, scientists, and drug development

professionals.

Chemical Structure and Properties
The fundamental characteristics of Methyl piperidine-4-carboxylate hydrochloride are

summarized below. The compound exists as a white to yellow solid at room temperature.[3]
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Property Value Reference

IUPAC Name
methyl piperidine-4-

carboxylate;hydrochloride
[4]

CAS Number 7462-86-4 [1][3][4][5][6][7]

Molecular Formula C₇H₁₄ClNO₂ [1][4]

Molecular Weight 179.64 g/mol [1][4][5]

Melting Point 160°C [8]

Boiling Point 85-90°C [8]

Flash Point 160°C [9]

Density 1.06 g/mL [8]

Solubility Slightly soluble in water. [10]

InChI Key
XAVNWNCTXQDFLF-

UHFFFAOYSA-N
[3][4]

SMILES COC(=O)C1CCNCC1.Cl [4]

Chemical Structure

Figure 1: Chemical structure of Methyl piperidine-4-carboxylate hydrochloride.

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of Methyl piperidine-4-
carboxylate hydrochloride. The following table summarizes key spectroscopic data.

Spectroscopic Data Details

¹H NMR

(400 MHz, CD₃OD): δ 3.73 (s, 3H), 3.44-3.39

(m, 2H), 3.15-3.09 (m, 2H), 2.82-2.77 (m, 1H),

2.21-2.16 (m, 2H), 1.99-1.89 (m, 2H).[1]

Mass Spectrometry MS-ESI: m/z 144.2 [M + H - HCl]⁺.[1]
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Synthesis and Experimental Protocols
A common and efficient method for the synthesis of Methyl piperidine-4-carboxylate
hydrochloride involves the deprotection of a Boc-protected precursor.[1]

Synthesis Workflow

Methyl 1-tert-butoxycarbonyl-
4-piperidinecarboxylate

Methyl piperidine-4-carboxylate
hydrochloride

Deprotection

4 M HCl in Ethyl Acetate
Dichloromethane (DCM)

Click to download full resolution via product page

Figure 2: Synthesis workflow for Methyl piperidine-4-carboxylate hydrochloride.

Detailed Experimental Protocol

The following protocol is adapted from a standard laboratory procedure for the synthesis of

Methyl piperidine-4-carboxylate hydrochloride.[1]

Reaction Setup: To a solution of methyl 1-tert-butoxycarbonyl-4-piperidinecarboxylate (2.16

g, 8.88 mmol) in dichloromethane (DCM, 3 mL), add a 4 M solution of hydrochloric acid in

ethyl acetate (EtOAc, 6 mL).

Reaction: Stir the reaction mixture at room temperature for 1.5 hours.

Workup: Remove the solvent by concentration under reduced pressure.

Product: The resulting white solid is Methyl piperidine-4-carboxylate hydrochloride (1.59

g, 99% yield).[1]
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Methyl piperidine-4-carboxylate hydrochloride is a versatile intermediate in organic

synthesis, particularly within the pharmaceutical industry.[1][2]

Pharmaceutical Synthesis: It is a key starting material for the synthesis of various biologically

active molecules. Its applications include the creation of analgesics and anti-inflammatory

drugs.[2]

Agrochemicals: This compound is also utilized in the formulation of agrochemicals, such as

pesticides and herbicides.[2]

Material Science: In material science, it is used in the development of polymers and resins.

[2]

Catalysis and Directed Synthesis: It serves as a reactant for the C-2 arylation of piperidines

via directed transition metal-catalyzed sp3 C-H activation.[10] It is also used in the synthesis

of antitubercular agents, aminopyrazine inhibitors, and orally available naphthyridine protein

kinase D inhibitors.[10]

Safety and Handling
Methyl piperidine-4-carboxylate hydrochloride is classified with the following hazard

statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation).[3] Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. It should be stored at room temperature and is incompatible with strong oxidizing

agents.[3][10]

Conclusion
Methyl piperidine-4-carboxylate hydrochloride is a fundamentally important molecule in the

fields of medicinal chemistry and organic synthesis. Its straightforward synthesis, coupled with

the reactivity of the piperidine ring and the methyl ester, makes it an invaluable precursor for a

diverse range of more complex target molecules. This guide has provided a detailed overview

of its structure, properties, synthesis, and applications to aid researchers in their scientific

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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